ethyl 6-chloro-4-[(2-nitrobenzyl)sulfonyl]-3,4-dihydro-2H-1,4-benzoxazine-2-carboxylate

• IUPAC Name: ethyl 6-chloro-4-[(2-nitrophenyl)methylsulfonyl]-2,3-dihydro-1,4-benzoxazine-2-carboxylate
• InChI: InChI=1S/C18H17ClN2O7S/c1-2-27-18(22)17-10-20(15-9-13(19)7-8-16(15)28-17)29(25,26)11-12-5-3-4-6-14(12)21(23)24/h3-9,17H,2,10-11H2,1H3
• InChI Key: JKBMUUVWDHDNNA-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1CN(C2=C(O1)C=CC(=C2)Cl)S(=O)(=O)CC3=CC=CC=C3[N+](=O)[O-]
• Molecular Formula: C18H17ClN2O7S
• Molecular Weight: 440.9 g/mol

Description

Ethyl 6-chloro-4-[(2-nitrobenzyl)sulfonyl]-3,4-dihydro-2H-1,4-benzoxazine-2-carboxylate is a complex organic compound. It contains several functional groups, including an ethyl ester, a chloro group, a nitro group, a sulfonyl group, and a benzoxazine ring.

Synthesis Analysis

The synthesis of such a compound would likely involve multiple steps, each introducing a different functional group. Without specific literature or patents, it’s difficult to provide a detailed synthesis analysis.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of several different functional groups. The benzoxazine ring provides a rigid, planar structure, while the various substituents add complexity.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure and the functional groups present. For example, the presence of an ester group could make it somewhat polar, influencing its solubility properties.

Scientific Research Applications

Synthesis and Chemical Transformations

• Research explores the synthesis and acid-catalyzed transformations of solvomercuration adducts related to 2-nitrobenzyl derivatives. These compounds undergo reactions to form stable and unstable metalated ions, showing potential for further chemical exploration and application in synthesis processes (Fedotov et al., 2013).

Antimicrobial Activity

• Studies on bifunctional sulfonamide-amide derivatives, including synthesis and characterization, have demonstrated significant in vitro antibacterial and antifungal activities. This highlights the compound's potential use in developing new antimicrobial agents (Abbavaram & Reddyvari, 2013).

Chemical Reactions and Derivatives

• Investigations into the primary amine–promoted ring opening in carbapenem-derived p-nitrobenzyl esters provide insights into the compound's reactivity and potential for creating new chemical entities, which could have implications in various areas of medicinal chemistry and drug design (Valiullina et al., 2020).

Antibacterial Agents Development

• Research into 1,4-dihydro-4-oxopyridinecarboxylic acids and their derivatives, including the synthesis and structure-activity relationships, underlines the potential of related compounds in the development of new antibacterial agents. This work demonstrates the broad spectrum and potent in vitro antibacterial activity of these compounds (Matsumoto et al., 1984).

Future Directions

The future directions for research on this compound would depend on its intended applications. It could potentially be of interest in fields like medicinal chemistry or materials science, but without more information, it’s difficult to speculate.